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Compound of Interest

Compound Name: Diethyl 2,3-diphenylbutanedioate

Cat. No.: B2989356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 24097-93-6

Synonyms: dl-2,3-Diphenyl-succinic acid diethyl ester, Diethyl (+/-)-2,3-diphenylsuccinate[1]

This technical guide provides a comprehensive overview of the available scientific and

technical data for Diethyl 2,3-diphenylbutanedioate. The information is compiled for use by

professionals in research and drug development.

Physicochemical and Spectral Data
A thorough review of scientific literature and chemical databases reveals a significant lack of

experimentally determined physicochemical and spectral data for Diethyl 2,3-
diphenylbutanedioate. The available information is summarized below.

Table 1: Summary of Physicochemical Properties
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Property Value Notes

Molecular Formula C₂₀H₂₂O₄ Confirmed

Molecular Weight 326.386 g/mol Confirmed[1]

Melting Point Data Not Available -

Boiling Point 418.6 ± 40.0 °C Predicted

Density 1.123 ± 0.0 g/cm³ Predicted

Solubility Data Not Available -

Table 2: Summary of Spectral Data

Spectrum Type Data

¹H NMR
No experimental data available in searched

resources.

¹³C NMR
No experimental data available in searched

resources.

Infrared (IR)
No experimental data available in searched

resources.

Mass Spectrometry (MS)
No experimental data available in searched

resources.

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of Diethyl 2,3-
diphenylbutanedioate is not readily available in the reviewed literature. However, a plausible

and documented method for the synthesis of similar compounds is the photochemical

dimerization of cinnamate esters. This reaction involves a [2+2] cycloaddition of the alkene

moieties of two ester molecules to form a cyclobutane ring, which is the core structure of

Diethyl 2,3-diphenylbutanedioate.

Conceptual Experimental Workflow: Photochemical Dimerization of Ethyl Cinnamate
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The following diagram illustrates a conceptual workflow for the synthesis of Diethyl 2,3-
diphenylbutanedioate based on the principles of photochemical dimerization.

Ethyl Cinnamate
UV Irradiation

(e.g., in solid state or
concentrated solution)

Reaction Initiation Solvent RemovalCrude Product Column Chromatography
(to separate stereoisomers)

Concentrated Mixture
Diethyl 2,3-diphenylbutanedioatePurified Product

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Diethyl 2,3-diphenylbutanedioate.

Methodology Details:

Starting Material: Ethyl cinnamate.

Reaction: The reaction is typically carried out by exposing a concentrated solution or the

solid-state starting material to ultraviolet (UV) radiation. The use of a Lewis acid catalyst may

enhance the reaction efficiency and stereoselectivity.

Work-up and Purification: Following the reaction, the solvent (if used) is removed under

reduced pressure. The resulting crude product, which may contain a mixture of

stereoisomers (truxillates and truxinates), would then be purified, typically by column

chromatography on silica gel.

Characterization: The final product would be characterized by standard spectroscopic

methods (NMR, IR, MS) and its purity assessed by techniques such as HPLC.

Biological Activity and Signaling Pathways
A comprehensive search of scientific databases and literature yielded no information on the

biological activity of Diethyl 2,3-diphenylbutanedioate. There are no published studies on its

pharmacological effects, potential applications in drug development, or its mechanism of action.

Consequently, there are no known signaling pathways associated with this compound.
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Table 3: Summary of Biological Data

Area of Investigation Findings

Pharmacological Activity No data available.

Mechanism of Action No data available.

Signaling Pathway Involvement No data available.

Toxicology/Cytotoxicity No data available.

Drug Development Studies No data available.

Given the complete lack of biological data, no diagrams of signaling pathways or experimental

workflows for biological assays can be provided.

Conclusion
Diethyl 2,3-diphenylbutanedioate (CAS: 24097-93-6) is a compound for which there is a

notable scarcity of public scientific data. While its chemical identity is established, its

physicochemical properties, spectral characteristics, and biological activities remain largely

uncharacterized. The most probable synthetic route is the photochemical dimerization of ethyl

cinnamate, though a specific protocol has not been detailed in the available literature. For the

scientific and drug development communities, this compound represents an unexplored area.

Future research would be required to determine its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2989356#diethyl-2-3-diphenylbutanedioate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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